Cas no 1289047-61-5 (5-Bromo-2-isopropoxynicotinaldehyde)

5-Bromo-2-isopropoxynicotinaldehyde structure
1289047-61-5 structure
Product Name:5-Bromo-2-isopropoxynicotinaldehyde
CAS No:1289047-61-5
MF:C9H10BrNO2
MW:244.085201740265
MDL:MFCD27975543
CID:4764358
Update Time:2026-02-26

5-Bromo-2-isopropoxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-isopropoxynicotinaldehyde
    • MDL: MFCD27975543
    • Inchi: 1S/C9H10BrNO2/c1-6(2)13-9-7(5-12)3-8(10)4-11-9/h3-6H,1-2H3
    • InChI Key: CMWRVIVXEQHYPE-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C=O)=C1)OC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 175
  • XLogP3: 2.1
  • Topological Polar Surface Area: 39.2

5-Bromo-2-isopropoxynicotinaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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abcr
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abcr
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abcr
AB515819-5g
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